Cas no 1011428-88-8 (1-Methyl-2-oxo-2-[[4-(1-piperidinylsulfonyl)phenyl]amino]ethyl 2-(methylthio)-3-pyridinecarboxylate)

• Product Name: 1-Methyl-2-oxo-2-[[4-(1-piperidinylsulfonyl)phenyl]amino]ethyl 2-(methylthio)-3-pyridinecarboxylate
• CAS No: 1011428-88-8
• MF: C₂₁H₂₅N₃O₅S₂
• MW: 463.570302724838
• CID: 5460331
• PubChem ID: 24232391
• Update Time: 2025-07-10

1-Methyl-2-oxo-2-[[4-(1-piperidinylsulfonyl)phenyl]amino]ethyl 2-(methylthio)-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Z18837455
• 1-{[4-(piperidine-1-sulfonyl)phenyl]carbamoyl}ethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• 1-Methyl-2-oxo-2-[[4-(1-piperidinylsulfonyl)phenyl]amino]ethyl 2-(methylthio)-3-pyridinecarboxylate

• Inchi： 1S/C21H25N3O5S2/c1-15(29-21(26)18-7-6-12-22-20(18)30-2)19(25)23-16-8-10-17(11-9-16)31(27,28)24-13-4-3-5-14-24/h6-12,15H,3-5,13-14H2,1-2H3,(H,23,25)
• InChI Key： AARDFKXHJOEAEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(C)OC(C1=CC=CN=C1SC)=O)=O)(N1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 713
• XLogP3: 2.8
• Topological Polar Surface Area: 139

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-Methyl-2-oxo-2-[[4-(1-piperidinylsulfonyl)phenyl]amino]ethyl 2-(methylthio)-3-pyridinecarboxylate

Research Brief on 1-Methyl-2-oxo-2-[[4-(1-piperidinylsulfonyl)phenyl]amino]ethyl 2-(methylthio)-3-pyridinecarboxylate (CAS: 1011428-88-8)

The compound 1-Methyl-2-oxo-2-[[4-(1-piperidinylsulfonyl)phenyl]amino]ethyl 2-(methylthio)-3-pyridinecarboxylate (CAS: 1011428-88-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and biological activities, as well as its implications for drug development.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Its unique chemical structure, featuring a piperidinylsulfonylphenyl moiety and a methylthio-pyridinecarboxylate group, allows for targeted interactions with key biological molecules. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and selectivity, paving the way for its potential use in precision medicine.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of cancer therapy. The compound has shown efficacy in inhibiting tumor growth by modulating critical signaling pathways, such as the PI3K/AKT/mTOR cascade. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its therapeutic potential.

Further investigations are underway to explore the compound's applications beyond oncology, including its potential as an anti-inflammatory agent. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its transition from bench to bedside, with several preclinical trials currently in progress. This compound represents a promising candidate for next-generation therapeutics, and its development underscores the importance of interdisciplinary research in advancing chemical biology and drug discovery.